![molecular formula C21H26N2O4 B1246311 Humantenirine](/img/structure/B1246311.png)
Humantenirine
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Overview
Description
Humantenirine is a natural product found in Gelsemium rankinii, Gelsemium sempervirens, and Gelsemium elegans with data available.
Scientific Research Applications
Metabolic Profile and Tissue Distribution
Humantenirine, an active oxindole alkaloid extracted from Gelsemium elegans Benth (G. elegans), shows a complex metabolic profile and tissue distribution pattern when orally administered to rats. Identified metabolites indicate extensive metabolism, with predominant distributions in the liver and pancreas. However, these compounds show low peak intensities in plasma, suggesting rapid elimination, primarily through the kidney. Metabolic pathways for this compound involve demethylation, dehydrogenation, oxidation, and glucuronidation, offering insights for further pharmacokinetic and toxicological evaluations (Qi et al., 2021).
Molecular Interaction and Structural Analysis
New oxindole alkaloids, rankiniridine and humanteniridine, showcase a nitrogen-carbon linkage between a humantenine-type monoterpenoid indole alkaloid and a monoterpene unit with an iridoid skeleton. These compounds, isolated from Gelsemium rankinii and Gelsemium elegans, respectively, add to the structural diversity and functional potential of this compound and similar compounds, paving the way for further biochemical and pharmacological studies (Kogure et al., 2008).
Properties
Molecular Formula |
C21H26N2O4 |
---|---|
Molecular Weight |
370.4 g/mol |
IUPAC Name |
(1R,2S,4S,7Z,8R,9S)-7-ethylidene-1',6'-dimethoxyspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one |
InChI |
InChI=1S/C21H26N2O4/c1-4-12-10-22-17-9-21(19-8-14(12)15(17)11-27-19)16-6-5-13(25-2)7-18(16)23(26-3)20(21)24/h4-7,14-15,17,19,22H,8-11H2,1-3H3/b12-4+/t14-,15-,17-,19+,21-/m0/s1 |
InChI Key |
ZORKKCARNQAZRJ-WQMYVFALSA-N |
Isomeric SMILES |
C/C=C/1\CN[C@H]2C[C@@]3([C@H]4C[C@@H]1[C@@H]2CO4)C5=C(C=C(C=C5)OC)N(C3=O)OC |
SMILES |
CC=C1CNC2CC3(C4CC1C2CO4)C5=C(C=C(C=C5)OC)N(C3=O)OC |
Canonical SMILES |
CC=C1CNC2CC3(C4CC1C2CO4)C5=C(C=C(C=C5)OC)N(C3=O)OC |
synonyms |
humantenirine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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